Cas no 838862-47-8 (9H-Carbazole,9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)-)

• Product Name: 9H-Carbazole,9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)-
• CAS No: 838862-47-8
• MF: C₅₂H₅₆N₂
• MW: 709.014453887939
• MDL: MFCD31692924
• CID: 1814030
• PubChem ID: 329767374
• Update Time: 2025-07-14

9H-Carbazole,9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)-
• 9,9′-[1,1′-Biphenyl]-4,4′-diylbis[3,6-bis(1,1-dimethyl ethyl)]-9H-carbazole
• 4,4′-Bis(3,6-di-tert-butyl-9H-carbazol-9-yl)-1,1′-biphenyl
• 9,9'-[1,1'-Biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethyl ethyl)]-9H-carbazole, 99%
• SCHEMBL13232879
• 838862-47-8
• 4,4 inverted exclamation marka-Bis(3,6-di-tert-butyl-9H-carbazol-9-yl)-1,1 inverted exclamation marka-biphenyl
• 3,6-ditert-butyl-9-[4-[4-(3,6-ditert-butylcarbazol-9-yl)phenyl]phenyl]carbazole
• 4,4'-bis(3,6-di-tert-butyl-9h-carbazol-9-yl)-1,1'-biphenyl
• 3,6-DI-TERT-BUTYL-9-[4'-(3,6-DI-TERT-BUTYLCARBAZOL-9-YL)-[1,1'-BIPHENYL]-4-YL]CARBAZOLE
• F71891
• MFCD31692924
• BS-46807
• CS-0380225

• MDL： MFCD31692924
• Inchi： 1S/C52H56N2/c1-49(2,3)35-17-25-45-41(29-35)42-30-36(50(4,5)6)18-26-46(42)53(45)39-21-13-33(14-22-39)34-15-23-40(24-16-34)54-47-27-19-37(51(7,8)9)31-43(47)44-32-38(52(10,11)12)20-28-48(44)54/h13-32H,1-12H3
• InChI Key： OFUWRAFMFGLINE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C3C=CC(=CC=3C3C=C(C=CC2=3)C(C)(C)C)C(C)(C)C)C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 708.444349795g/mol
• Monoisotopic Mass: 708.444349795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.4
• Topological Polar Surface Area: 9.9Ų

Experimental Properties

• Melting Point: 437-442 °C

9H-Carbazole,9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 9H-Carbazole,9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)-

Comprehensive Overview of 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- (CAS No. 838862-47-8)

9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- (CAS No. 838862-47-8) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in various advanced technologies. The compound's molecular structure includes a biphenyl core linked to two carbazole units, each substituted with tert-butyl groups at the 3 and 6 positions. This intricate arrangement imparts specific electronic and optical properties that make it a valuable material for research and development.

The tert-butyl substituents on the carbazole units play a crucial role in stabilizing the molecule and influencing its electronic behavior. These groups are known for their steric hindrance, which can affect the molecule's conformation and reactivity. The biphenyl core, on the other hand, provides a rigid and planar structure that enhances the compound's π-conjugation and electronic delocalization. These properties are essential for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Recent studies have highlighted the potential of 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- in the development of high-performance OLEDs. Researchers have found that this compound can serve as an efficient hole-transporting material due to its excellent thermal stability and high hole mobility. The combination of these properties makes it an attractive candidate for use in next-generation display technologies. For instance, a study published in the Journal of Materials Chemistry C demonstrated that devices incorporating this compound exhibited improved luminous efficiency and longer operational lifetimes compared to conventional materials.

In addition to its applications in OLEDs, 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- has also shown promise in the field of organic photovoltaics (OPVs). The compound's strong absorption in the visible region of the electromagnetic spectrum and its ability to form stable blends with electron-accepting materials make it a suitable candidate for use as a donor material in OPV devices. A recent investigation reported in Advanced Energy Materials found that OPVs incorporating this compound achieved power conversion efficiencies exceeding 10%, which is a significant improvement over many existing donor materials.

The synthesis of 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriately substituted carbazole derivatives with a biphenyl core using transition-metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These methods have been optimized to produce the target compound with high efficiency and reproducibility.

The characterization of 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. For example, NMR spectroscopy can confirm the presence of specific functional groups and their relative positions within the molecule. Mass spectrometry can verify the molecular weight and purity by analyzing the mass-to-charge ratio of ions produced from the compound.

Beyond its applications in organic electronics and photovoltaics, 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3,6-bis(1,1-dimethylethyl)- has also been explored for use in other advanced materials science applications. For instance, its unique electronic properties make it a promising candidate for use in organic field-effect transistors (OFETs) and other organic semiconductor devices. Additionally, researchers have investigated its potential as a building block for supramolecular assemblies and self-assembled monolayers (SAMs), which could have implications for nanotechnology and surface chemistry.

In conclusion, 9H-Carbazole, 9，9’-[1，1’-biphenyl]-4，4’-diylbis[3，6-bis(1，1-dimethylethyl)- (CAS No. 838862-47-8) is a versatile organic compound with a wide range of potential applications in advanced materials science. Its unique structural features and electronic properties make it an attractive material for use in OLEDs, OPVs, OFETs, and other cutting-edge technologies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.